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Application Note & Protocol
Quantitative Determination of Ferrous Iron [Fe(ll)] by Volumetric Titration with Pot:
Abstract

This document provides a comprehensive guide to the determination of ferrous iron [Fe(ll)] concentration using a classic redox titration method with
professionals a reliable and accurate method for Fe(ll) quantification. We delve into the stoichiometric relationship, the critical role of the acidic mediu
procedure, supplemented by troubleshooting insights and data analysis guidelines.

Principle of the Method: A Redox Stoichiometric Analysis

The titration of ferrous ions [Fe(ll)] with potassium dichromate is a cornerstone of analytical chemistry, predicated on a quantitative and rapid oxidatio
oxidation state to the +3 oxidation state (as Cr3*).[1][2][3]

The overall balanced net ionic equation for this reaction is:
Cr2072~ + 6Fe?* + 14H* — 2Cr3* + 6Fe3* + 7H20[1][3][4]

This equation reveals the critical stoichiometric relationship: one mole of dichromate ions reacts with exactly six moles of ferrous ions.[3] This 1:6 mol

Thermodynamic Driving Force

The reaction proceeds spontaneously and to completion due to a favorable standard electrode potential. The half-reactions are:
o Oxidation: Fe2* - Fe3* + e~ (E° =-0.77 V)
o Reduction: Cr2072~ + 14H* + 6e~ - 2Cr3* + 7H20 (E° = +1.33 V)[4]

The standard cell potential (E°cell) for the overall reaction is +0.56 V, indicating a thermodynamically favorable process essential for a successful titra

The Chemical Environment: Critical Reagents

» Potassium Dichromate (K2Cr207): A significant advantage of this method is that potassium dichromate is available in high purity and is highly stable
the need for a separate standardization step.[7]

o Sulfuric Acid (H2S0a4): The reaction is highly dependent on an acidic environment. Sulfuric acid provides the requisite 14 moles of hydrogen ions (F

» Phosphoric Acid (H3POa4): The addition of phosphoric acid is a critical step for achieving a sharp and accurate endpoint.[4][8] As Fe(ll) is oxidized tc
action serves two purposes:

o It removes the interfering yellow color of Fe3+.
o It lowers the electrode potential of the Fe3+/Fe2+ couple, which makes the potential jump at the equivalence point more pronounced and prevent:

« Redox Indicator (Sodium Diphenylamine Sulfonate): Unlike potassium permanganate titrations, which are self-indicating, dichromate titrations requ
indicator, first to a green intermediate and then irreversibly to a deep violet-colored compound, signaling the completion of the reaction.[4] The colo
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Experimental Protocols & Workflows
Instrumentation and Apparatus

« Analytical balance (readable to +0.0001 g)

¢ Class A 50 mL burette

» Class A volumetric pipettes (e.g., 10 mL, 25 mL)

o Class A volumetric flasks (e.g., 250 mL, 1000 mL)

o Erlenmeyer flasks (250 mL)

e Graduated cylinders

« Magnetic stirrer and stir bar (optional, but recommended)
« Drying oven

Reagent Preparation

The following table summarizes the preparation of necessary reagents.

Reagent Preparation Instructions

1. Dry 5-6 g of primary standard grad
0.1 N (0.0167 M) K2Cr207 Standard Solution 4.903 g of the dried K2Cr207.[7] 3. QI
deionized water, then dilute to the me

1. Accurately weigh the sample conte
Fe(ll) Analyte Solution Add ~20 mL of dilute (1 M) H2SOa4 ar
oxidation.[2][11] 4. Dilute to the mark

Indicator Solution (Sodium Diphenylamine Sulfonate) Prepare a 0.2% (w/v) solution in deio

A mixture of sulfuric and phosphoric
H2S0a4 and 5-7 mL of 85% HsPOa ar¢

Acid Mixture

Titration Workflow Diagram

The overall experimental process can be visualized as a straightforward workflow.
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Step-by-Step Titration Protocol

Preparation: Rinse a 50 mL burette with a small amount of the standard K2Cr20- solution and then fill it. Ensure the tip is free of air bubbles. Recor
Analyte Aliquot: Using a volumetric pipette, transfer a 25.00 mL aliquot of the prepared Fe(ll) analyte solution into a 250 mL Erlenmeyer flask.
Acidification: To the flask, add approximately 25 mL of 1 M H2SO4 and 5-7 mL of 85% H3POa.[3][4] Swirl gently to mix.

Indicator Addition: Add 5-8 drops of the sodium diphenylamine sulfonate indicator solution to the flask.[3] The solution should appear greenish durit
Titration: Begin adding the K2Cr20y titrant from the burette to the Fe(ll) solution while constantly swirling the flask (or using a magnetic stirrer).
Endpoint Determination: As the endpoint is approached, the green color will deepen. The endpoint is reached when the first drop of excess K2Cr2C

Recording: Record the final burette volume to the nearest 0.01 mL.
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« Replication: Repeat the titration (steps 2-7) at least two more times with fresh aliquots of the Fe(ll) solution. The volumes of titrant used should agr

Data Analysis and Calculations

The concentration of Fe(ll) is calculated based on the stoichiometry of the balanced chemical equation.

Reaction Mechanism Visualization

Calculation Formula
¢ Moles of K2Cr207 used:

o Moles K2Cr207 = Molarity of K2Cr207 (mol/L) x Volume of K2Cr207 used (L)
* Moles of Fe(ll) in aliquot:
o From the 1:6 stoichiometry:
o Moles Fe(ll) = Moles KzCr207 x 6
« Concentration of Fe(ll) in original solution:
o Molarity of Fe(ll) (mol/L) = Moles Fe(ll) / Volume of aliquot pipetted (L)
» Percentage of Iron (% w/w) in a solid sample:
o Mass of Fe(ll) in total sample = Molarity of Fe(ll) x Total Volume of Analyte Solution (L) x Molar Mass of Fe (55.845 g/mol )

o % Fe = (Mass of Fe(ll) / Initial Mass of Solid Sample) x 100

Sample Titration Data
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Trial Initial Burette Reading (mL)
1 0.10

2 0.25

3 0.40

Average 25.40

Troubleshooting and Field-Proven Insights

Fading Endpoint: If the violet endpoint color fades, it may indicate the presence of interfering substances or incomplete oxidation. Ensure sufficient

No Sharp Endpoint: A sluggish or indistinct endpoint can result from insufficient H2SOa. The reaction is highly proton-dependent. Verify the acidity ¢

Interferences: Other reducing agents present in the sample will be co-titrated, leading to erroneously high results. Oxidizing agents can interfere by

Sample Preparation is Key: For solid samples like ores, ensuring complete dissolution of iron and the quantitative reduction of any Fe(lll) to Fe(ll) f

Conclusion

The volumetric titration of ferrous iron with potassium dichromate remains a highly accurate, reliable, and cost-effective analytical method. Its utility is

phosphoric acids—and using a suitable redox indicator, researchers can achieve precise and reproducible quantification of Fe(ll) across a wide range
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea
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